Cas no 2060028-92-2 (1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2060028-92-2
• MF: C₆H₄F₃N₃O₄
• MW: 239.108871459961
• MDL: MFCD30500853
• CID: 5212437
• PubChem ID: 125457781
• Update Time: 2025-05-20

1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 1-methyl-4-nitro-3-(trifluoromethyl)-
• 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid

• MDL： MFCD30500853
• Inchi： 1S/C6H4F3N3O4/c1-11-3(5(13)14)2(12(15)16)4(10-11)6(7,8)9/h1H3,(H,13,14)
• InChI Key： QOTDWXRCPHPRMV-UHFFFAOYSA-N
• SMILES： N1(C)C(C(O)=O)=C([N+]([O-])=O)C(C(F)(F)F)=N1

Additional information on 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid

Research Brief on 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid (CAS: 2060028-92-2)

1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid (CAS: 2060028-92-2) is a pyrazole derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its trifluoromethyl and nitro functional groups, exhibits unique chemical properties that make it a promising candidate for further research. Recent studies have explored its synthesis, reactivity, and biological activities, shedding light on its potential as a building block for novel therapeutic agents.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways for 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid and its derivatives. The study highlighted the compound's versatility as an intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition. The presence of the trifluoromethyl group was noted to enhance the compound's metabolic stability and binding affinity, making it a valuable scaffold for drug design.

Another significant finding comes from a 2023 study in Bioorganic & Medicinal Chemistry Letters, which explored the antimicrobial properties of 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid derivatives. The researchers synthesized a series of analogs and evaluated their efficacy against a panel of bacterial and fungal pathogens. Preliminary results indicated moderate to strong activity against several strains, suggesting potential applications in developing new antimicrobial agents. The study also emphasized the importance of the nitro group in modulating the compound's biological activity.

Further research has focused on the compound's potential role in cancer therapy. A preprint article available on ChemRxiv detailed the use of 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid as a precursor for designing kinase inhibitors. The study demonstrated that derivatives of this compound could selectively inhibit certain kinases involved in cancer cell proliferation. Molecular docking studies revealed favorable interactions with the ATP-binding sites of target kinases, providing a rationale for further optimization.

In addition to its biological applications, 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid has also been studied for its chemical reactivity. A recent paper in Tetrahedron Letters described its use in multicomponent reactions to generate diverse heterocyclic frameworks. The electron-withdrawing effects of the nitro and trifluoromethyl groups were found to facilitate nucleophilic aromatic substitution reactions, enabling the construction of complex molecular architectures with potential pharmaceutical relevance.

Despite these promising findings, challenges remain in the development of 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid-based therapeutics. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further structural modifications and preclinical studies. However, the compound's unique chemical features and demonstrated biological activities make it a compelling subject for ongoing research in chemical biology and drug discovery.

In conclusion, 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid (CAS: 2060028-92-2) represents a versatile and promising scaffold in medicinal chemistry. Recent studies have highlighted its potential in antimicrobial and anticancer drug development, as well as its utility in synthetic chemistry. Continued research efforts are expected to uncover new applications and optimize its properties for therapeutic use.